2-Methyl-4-(2-methylbutyryl)phloroglucinol
Overview
Description
2-Methyl-4-(2-methylbutyryl)phloroglucinol is a natural phenolic compound found in several plants . It is used for research purposes and is available for purchase as a high-quality reference standard for accurate results .
Molecular Structure Analysis
The molecular formula of 2-Methyl-4-(2-methylbutyryl)phloroglucinol is C12H16O4 . Its molecular weight is 224.25 g/mol . The compound’s structure includes a butanone group attached to a trihydroxyphenyl group .Physical And Chemical Properties Analysis
2-Methyl-4-(2-methylbutyryl)phloroglucinol appears as a powder . It is soluble in various solvents including Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc . It should be stored in a desiccated state at -20°C .Scientific Research Applications
Antioxidant Activities
Phloroglucinols, including 2-Methyl-4-(2-methylbutyryl)phloroglucinol, have been found to exhibit significant antioxidative activities . These compounds have been isolated from the roots of Lysidice rhodostegia, a medicinal plant used in Chinese folk medicine . The antioxidative properties of these compounds make them potentially useful in the treatment of diseases caused by oxidative stress.
Anti-Neuroinflammatory Activity
Compounds derived from phloroglucinols, such as 2-Methyl-4-(2-methylbutyryl)phloroglucinol, have shown anti-neuroinflammatory effects in BV-2 microglial cells . This suggests potential applications in the treatment of neuroinflammatory conditions.
Synthesis of Other Compounds
2-Methylbutyryl chloride, which can be derived from 2-Methyl-4-(2-methylbutyryl)phloroglucinol, may be used in the synthesis of other compounds, such as 2-methyl-1-phenyl-1-butanone and 1,1′-(1,3,7,9-tetrahydroxydibenzofuran-2,6-diyl)bis(2-methylbutan-1-one) . This highlights the compound’s importance in chemical synthesis.
Safety and Hazards
Mechanism of Action
Mode of Action
The mode of action of 2-Methyl-4-(2-methylbutyryl)phloroglucinol is currently unknown due to the lack of research in this area .
Pharmacokinetics
It is known that the compound is soluble in chloroform, dichloromethane, ethyl acetate, dmso, acetone, etc . This solubility profile may influence its bioavailability and distribution within the body.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other compounds can affect the solubility, stability, and activity of 2-Methyl-4-(2-methylbutyryl)phloroglucinol . For instance, it is recommended to store the compound at -20°C for long-term stability .
properties
IUPAC Name |
2-methyl-1-(2,4,6-trihydroxy-3-methylphenyl)butan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-4-6(2)11(15)10-9(14)5-8(13)7(3)12(10)16/h5-6,13-14,16H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGJQNJPFHJCFDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(=O)C1=C(C=C(C(=C1O)C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-4-(2-methylbutyryl)phloroglucinol | |
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